(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.448. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave-Assisted Synthesis and Computational StudiesOne research application involves the microwave-assisted synthesis of novel compounds featuring similar functional groups, such as acrylamide derivatives. For instance, a study detailed the synthesis of novel pyrazole ring formations and explored the regioselectivity of reactions through computational studies using Density Functional Theory (DFT) (Fahim, Shalaby, & Ibrahim, 2019). This method highlights the efficiency and selectivity in synthesizing complex structures, potentially applicable to synthesizing compounds similar to "(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide."
Synthesis of Piperidine-Based Compounds
Another relevant study focuses on the synthesis of piperidine-based derivatives and their anti-arrhythmic activity, demonstrating the therapeutic potential of such structures (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009). This work illustrates the broader pharmacological interests in compounds with piperidine and related functionalities.
Polymeric Applications
Research on poly(methyl methacrylate) supported Cr(VI) reagents incorporating acrylamide and pyrazole functionalities highlights applications in selective oxidation reactions (Abraham, Rajan, & Sreekumar, 1996). Such studies indicate the utility of acrylamide derivatives in developing new materials and catalysts for organic synthesis.
Antimicrobial and Biochemical Studies
Derivatives of acrylamide, including those with sulfonamide, pyrazole, and thiazole moieties, have been synthesized and evaluated for their potential antimicrobial and insecticidal activities, suggesting possible applications in developing new agents for agriculture and medicine (Soliman, El Salam, Fadda, & Abdelmotaal, 2020).
Antioxidant and Antitumor Activities
Compounds featuring acrylamide linked to various heterocycles have been explored for their antioxidant and antitumor activities, underscoring the potential for developing novel therapeutic agents (Mohamed & El-Sayed, 2019).
properties
IUPAC Name |
(E)-3-(1,3-benzodioxol-5-yl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O3/c26-21(6-2-14-1-5-18-19(11-14)28-13-27-18)22-16-7-9-25(10-8-16)20-12-17(23-24-20)15-3-4-15/h1-2,5-6,11-12,15-16H,3-4,7-10,13H2,(H,22,26)(H,23,24)/b6-2+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDZXZMOYEDMYQG-QHHAFSJGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NN2)N3CCC(CC3)NC(=O)C=CC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1C2=CC(=NN2)N3CCC(CC3)NC(=O)/C=C/C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.